Cas no 108779-46-0 (Aristolochic acid Va)

• Product Name: Aristolochic acid Va
• CAS No: 108779-46-0
• MF: C₁₇H₁₁NO₈
• MW: 357.271145105362
• CID: 190996
• PubChem ID: 71334752
• Update Time: 2025-04-19

Aristolochic acid Va Chemical and Physical Properties

Names and Identifiers

• Phenanthro[4,3-d]-1,3-dioxole-5-carboxylicacid, 10-hydroxy-9-methoxy-6-nitro-
• 10-hydroxy-9-methoxy-6-nitronaphtho[2,1-g][1,3]benzodioxole-5-carboxylic acid
• Aristolochic acid Va
• Phenanthro[3,4-d]-1,3-dioxole-5-carboxylicacid, 10-hydroxy-9-methoxy-6-nitro- (9CI)
• 10-Hydroxy-9-methoxy-6-nitro-2H-phenanthro[3,4-d][1,3]dioxole-5-carboxylic acid
• 108779-46-0
• DTXSID80762831
• DA-50697

• Inchi： 1S/C17H11NO8/c1-24-12-3-7-2-10(18(22)23)14-9(17(20)21)5-13-16(26-6-25-13)15(14)8(7)4-11(12)19/h2-5,19H,6H2,1H3,(H,20,21)
• InChI Key： FAOPQZPNWIPJKI-UHFFFAOYSA-N
• SMILES： O1COC2=CC(C(=O)O)=C3C(=CC4C=C(C(=CC=4C3=C12)O)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 357.04843
• Monoisotopic Mass: 357.04846631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 128.36
• LogP: 3.56550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Aristolochic acids and derivatives